(S)-WAY 100135 dihydrochloride

• Synonyms:
  N-tert-butyl-3-(4-(2-methoxyphenyl)-piperazin-1-yl)-2-phenylpropanamide, WAY 100135, WAY-100135
• Molecular Formula: C24H35Cl2N3O2
• Molecular Weight: 468.5 g/mol
• SMILES: CC(C)(C)NC(=O)C(CN1CCN(CC1)C2=CC=CC=C2OC)C3=CC=CC=C3.Cl.Cl
• InChI: InChI=1S/C24H33N3O2.2ClH/c1-24(2,3)25-23(28)20(19-10-6-5-7-11-19)18-26-14-16-27(17-15-26)21-12-8-9-13-22(21)29-4;;/h5-13,20H,14-18H2,1-4H3,(H,25,28);2*1H/t20-;;/m1../s1
• InChIKey: VJGZNBYDSDEOED-FAVHNTAZSA-N

(S)-WAY 100135 Dihydrochloride Overview

(S)-WAY 100135 dihydrochloride is a selective antagonist of the 5-hydroxytryptamine 1A (5-HT1A) receptor, a G protein-coupled receptor mediating inhibitory neurotransmission in the central nervous system. It is the active (S)-enantiomer of WAY 100135, a phenylpiperazine derivative originally developed by Wyeth, and is widely used as a pharmacological tool to dissect 5-HT1A receptor function in preclinical research [1]. The compound exhibits potent binding to the 5-HT1A receptor with an IC50 of 15-34 nM in rat hippocampal membrane assays and demonstrates functional selectivity over related serotonin receptor subtypes (5-HT1B, 5-HT1C, 5-HT2) and off-targets including dopamine D1/D2 and adrenergic α1/α2 receptors (IC50 > 1000 nM) .

5-HT1A receptor signaling studies — supports silent antagonist pharmacology with reported selectivity over 5-HT1B, 5-HT1C, 5-HT2, and aminergic off-targets

Enantiomer-specific control — defined (S)-enantiomer for stereochemical-attribution studies; racemate or (R)-enantiomer may confound 5-HT1A interpretation

In vivo microdialysis and behavioral pharmacology — reported silent antagonist profile supports pathway-response interpretation without intrinsic agonist activity

• [1] Fletcher A, Bill DJ, Bill SJ, Cliffe IA, Dover GM, Forster EA, Haskins JT, Jones D, Mansell HL, Reilly Y. WAY100135: a novel, selective antagonist at presynaptic and postsynaptic 5-HT1A receptors. Eur J Pharmacol. 1993 Jun 24;237(2-3):283-91. PMID: 8365456. View Source

Evidence for (S)-WAY 100135 Over Generics

Generic substitution among 5-HT1A receptor ligands is scientifically unsound due to marked heterogeneity in intrinsic efficacy (silent antagonism vs. partial agonism/inverse agonism), stereoselectivity, and off-target profiles. (S)-WAY 100135 dihydrochloride is a silent antagonist devoid of agonist activity at somatodendritic autoreceptors, a property not shared by many early 'antagonists' like NAN-190, BMY 7378, or pindolol, which exhibit partial agonism confounding interpretation of 5-HT1A-mediated effects [1][2]. Furthermore, the (S)-enantiomer demonstrates significantly greater potency than the (R)-enantiomer or racemate, necessitating stereochemically defined material for reproducible pharmacology [3]. The evidence below quantifies these critical differentiators against closest comparators WAY-100635, (R)-WAY-100135, NAN-190, and pindolol.

Target Compound

(S)-WAY 100135 Dihydrochloride
Silent antagonist; defined (S)-enantiomer; clean off-target profile

Generic Substitution May Fail

Racemate or (R)-enantiomer — stereochemistry may shift 5-HT1A potency and introduce confounds in functional assays

Target Compound

(S)-WAY 100135 Dihydrochloride
No intrinsic agonist activity at somatodendritic autoreceptors

Generic Substitution May Fail

NAN-190, BMY 7378, or pindolol — partial agonism may introduce intrinsic 5-HT1A activity and confound pathway-response interpretation

Target Compound

(S)-WAY 100135 Dihydrochloride
Validated for dissecting 5-HT1A-mediated behavioral endpoints

Generic Substitution May Fail

WAY-100635 or early 5-HT1A ligands — intrinsic efficacy and off-target profiles may differ; endpoint reproducibility may not transfer directly

• [1] Fletcher A, Cliffe IA, Dourish CT. Silent 5-HT1A receptor antagonists: utility as research tools and therapeutic agents. Trends Pharmacol Sci. 1993 Dec;14(12):41-8. PMID: 8122313. View Source
• [2] Routledge C, Gurling J, Wright IK, Dourish CT. Neurochemical profile of the selective and silent 5-HT1A receptor antagonist WAY100135: an in vivo microdialysis study. Eur J Pharmacol. 1993 Aug 3;239(1-3):195-202. PMID: 8223894. View Source
• [3] Critchley DJ, Middlefell VC, Liddle CW, Foden ND, Dourish CT. Effects of the selective 5-HT1A receptor antagonist WAY100135 and its enantiomers on 8-OH-DPAT-induced hyperglycaemia in conscious rats. Eur J Pharmacol. 1994 Mar 11;254(1-2):133-9. PMID: 8206109. View Source

(S)-WAY 100135 Differentiation Evidence

5-HT1A Selectivity Over Related Receptors

(S)-WAY 100135 dihydrochloride demonstrates high selectivity for the 5-HT1A receptor over closely related serotonin receptor subtypes and common off-targets. At the 5-HT1A receptor, it exhibits an IC50 of 15 nM. In contrast, its IC50 at 5-HT1B, 5-HT1C, 5-HT2, dopamine D1, D2, and adrenergic α1, α2 receptors exceeds 1000 nM . This >66-fold selectivity window is critical for dissecting 5-HT1A-specific signaling without confounding activity at other aminergic receptors.

5-HT1A Selectivity Profile

Head-to-head

IC50 15 nM (5-HT1A) vs. >1000 nM (5-HT1B/1C/2, D1/D2, α1/α2)

Supports 5-HT1A-specific pathway interpretation; >66-fold selectivity window may reduce off-target confounds in mechanistic studies

Reported in rat hippocampal membrane binding; off-target panel context-dependent

Evidence Dimension	Binding affinity (IC50) across receptor subtypes
Target Compound Data	IC50 = 15 nM (5-HT1A)
Comparator Or Baseline	IC50 > 1000 nM (5-HT1B, 5-HT1C, 5-HT2, D1, D2, α1, α2 receptors)
Quantified Difference	>66-fold selectivity for 5-HT1A over other aminergic receptors
Conditions	Radioligand binding assay using rat hippocampal membranes for 5-HT1A; selectivity panel included recombinant or native tissue preparations

Why This Matters

Ensures experimental outcomes are specifically attributable to 5-HT1A receptor antagonism rather than off-target effects, crucial for mechanistic studies and drug screening programs.

Stereoselective Potency: (S) vs. (R) Enantiomer

The antagonist action of WAY 100135 is stereoselective, with the (S)-enantiomer demonstrating markedly greater potency than the (R)-enantiomer or racemate. In an in vivo hyperglycemia model, (S)-WAY 100135 (MED 1 mg/kg i.v.) dose-dependently attenuated 8-OH-DPAT-induced hyperglycemia, whereas (R)-WAY 100135 at doses up to 3 mg/kg i.v. failed to block the effect [1]. In functional electrophysiology assays, the (+)-enantiomer (equivalent to (S)-WAY 100135) exhibited a pA2 of 7.5, compared to the (-)-enantiomer's weak antagonist activity (pA2 6.3) [2].

(S) vs. (R) Enantiomer Potency

Head-to-head

(S): MED 1 mg/kg i.v.; pA2 7.5
(R): inactive up to 3 mg/kg i.v.; pA2 6.3

Enantiomer-specific 5-HT1A antagonism; racemate may require higher dose and compromise selectivity interpretation

In vivo hyperglycemia model and in vitro grease-gap electrophysiology; ≥3-fold MED difference

Evidence Dimension	In vivo antagonist potency (minimum effective dose) and in vitro functional antagonist potency (pA2)
Target Compound Data	(S)-WAY 100135: MED = 1 mg/kg i.v.; pA2 = 7.5
Comparator Or Baseline	(R)-WAY 100135: Inactive up to 3 mg/kg i.v.; pA2 = 6.3
Quantified Difference	≥3-fold lower MED; 1.2 log unit difference in pA2 (≈16-fold potency difference)
Conditions	In vivo: 8-OH-DPAT-induced hyperglycemia in conscious rats. In vitro: 5-HT-induced hyperpolarization in rat isolated superior cervical ganglion (grease-gap recording)

Why This Matters

Procurement of the defined (S)-enantiomer ensures maximal pharmacological activity and reproducible results; use of racemate or incorrect enantiomer introduces variability and requires higher doses that may compromise selectivity.

• [1] Critchley DJ, Middlefell VC, Liddle CW, Foden ND, Dourish CT. Effects of the selective 5-HT1A receptor antagonist WAY100135 and its enantiomers on 8-OH-DPAT-induced hyperglycaemia in conscious rats. Eur J Pharmacol. 1994 Mar 11;254(1-2):133-9. PMID: 8206109. View Source
• [2] Rhodes KF, Dover G, Lattimer N. The antagonist actions of WAY 100135 and its enantiomers on 5-HT1A receptor-mediated hyperpolarization of the rat isolated superior cervical ganglion. Br J Pharmacol. 1993 Sep;110(1):213-7. PMID: 8220841. View Source

Silent Antagonism vs. Partial Agonists

(S)-WAY 100135 acts as a silent antagonist at somatodendritic 5-HT1A autoreceptors, lacking intrinsic agonist activity. In vivo microdialysis studies demonstrate that (±)-WAY100135 (10 mg/kg s.c.) alone does not alter hippocampal 5-HT release, confirming absence of agonist properties [1]. This contrasts sharply with partial agonists NAN-190 and BMY 7378, which significantly decrease 5-HT release. Moreover, (S)-WAY 100135 differentially blocks agonist-induced 5-HT decreases: it attenuates buspirone's effect but fails to block NAN-190's effect, revealing NAN-190's non-5-HT1A-mediated mechanism [2].

Silent vs. Partial Agonist Profile

Head-to-head

No effect on basal 5-HT release; attenuates buspirone-induced decrease

Silent antagonism supports unambiguous 5-HT1A autoreceptor interpretation; NAN-190 and BMY 7378 decrease 5-HT release via intrinsic activity

In vivo microdialysis in freely moving rats; p

Pindolol Anticonflict Reversal

Head-to-head

0.1 μg i.hp. (S)-WAY 100135 significantly reduces pindolol's anticonflict effect

Supports hippocampal postsynaptic 5-HT1A blockade without intrinsic behavioral effect; pindolol partial agonism may confound behavioral readouts

Vogel conflict test in rats; (S)-WAY 100135 alone had no effect on punished responding

Evidence Dimension	Effect on hippocampal 5-HT release (in vivo microdialysis)
Target Compound Data	No significant effect on basal 5-HT release; attenuates buspirone-induced decrease
Comparator Or Baseline	NAN-190 (0.1 mg/kg s.c.) and BMY 7378 (1.0 mg/kg s.c.) significantly decrease 5-HT release; NAN-190-induced decrease not blocked by WAY-100135
Quantified Difference	WAY-100135: No change vs. baseline; NAN-190: significant decrease (p < 0.05); BMY 7378: significant decrease (p < 0.05)
Conditions	In vivo microdialysis in freely moving rats, hippocampal dialysates

Why This Matters

Silent antagonism is essential for unambiguous interpretation of 5-HT1A receptor function; partial agonists introduce confounding intrinsic activity, limiting their utility as pharmacological tools for receptor blockade studies.

• [1] Routledge C, Gurling J, Wright IK, Dourish CT. Neurochemical profile of the selective and silent 5-HT1A receptor antagonist WAY100135: an in vivo microdialysis study. Eur J Pharmacol. 1993 Aug 3;239(1-3):195-202. PMID: 8223894. View Source
• [2] Routledge C, Hartley J, Gurling J, Dourish CT. Differential effects of WAY-100135 on the decrease in 5-hydroxytryptamine release induced by buspirone and NAN-190. Eur J Pharmacol. 1995 Apr 4;276(3):281-4. PMID: 7601215. View Source

Reversal of Pindolol Anticonflict Effect

(S)-WAY 100135 effectively antagonizes 5-HT1A-mediated behavioral effects, including the anticonflict action of pindolol. In the Vogel conflict test, pindolol (1 μg i.hp.) increased punished responding. Co-administration of (S)-WAY 100135 (0.1 μg i.hp. or 10 mg/kg s.c.) significantly reduced this anticonflict effect [1]. Notably, (S)-WAY 100135 administered alone did not affect punished responding, reinforcing its silent antagonist profile. This contrasts with pindolol, a non-selective β-adrenoceptor/5-HT1A ligand with partial agonist properties [2].

Pindolol Anticonflict Reversal

Head-to-head

0.1 μg i.hp. (S)-WAY 100135 significantly reduces pindolol's anticonflict effect

Supports hippocampal postsynaptic 5-HT1A blockade without intrinsic behavioral effect; pindolol partial agonism may confound behavioral readouts

Vogel conflict test in rats; (S)-WAY 100135 alone had no effect on punished responding

Evidence Dimension	Anticonflict activity (Vogel conflict test in rats)
Target Compound Data	(S)-WAY 100135 (0.1 μg i.hp. or 10 mg/kg s.c.) significantly reduced pindolol's anticonflict effect
Comparator Or Baseline	Pindolol (1 μg i.hp.) increased punished licks; (S)-WAY 100135 alone had no effect
Quantified Difference	Significant attenuation (p < 0.05) of pindolol-induced increase in punished responding
Conditions	Vogel conflict test in rats; intrahippocampal (CA1) or subcutaneous administration

Why This Matters

Demonstrates utility in behavioral pharmacology studies requiring clean blockade of hippocampal postsynaptic 5-HT1A receptors without intrinsic behavioral effects, enabling definitive attribution of observed effects to 5-HT1A antagonism.

• [1] Przegalinski E, Tatarczynska E, Chojnacka-Wojcik E. The role of hippocampal 5-hydroxytryptamine 1A (5-HT1A) receptors in the anticonflict activity of beta-adrenoceptor antagonists. Neuropharmacology. 1995 Sep;34(9):1211-7. PMID: 8532192. View Source
• [2] Fletcher A, Cliffe IA, Dourish CT. Silent 5-HT1A receptor antagonists: utility as research tools and therapeutic agents. Trends Pharmacol Sci. 1993 Dec;14(12):41-8. PMID: 8122313. View Source

(S)-WAY 100135 Research Applications

5-HT1A Autoreceptor vs. Postsynaptic Function

As a silent antagonist, (S)-WAY 100135 is ideal for studies requiring clean blockade of 5-HT1A receptors without confounding partial agonism. It enables differentiation between somatodendritic autoreceptor and postsynaptic receptor functions, as demonstrated in microdialysis studies where it alone does not alter 5-HT release but blocks agonist effects [1][2].

Behavioral Pharmacology for Anxiolytic Research

In animal models of anxiety (e.g., elevated plus maze, conflict tests), (S)-WAY 100135 blocks 5-HT1A-mediated behavioral effects without intrinsic activity. This makes it a critical tool for validating target engagement and dissecting serotonergic contributions to anxiolytic and antidepressant-like behaviors [3].

Stereoselective Pharmacology Studies

The distinct potency difference between (S)- and (R)-enantiomers makes (S)-WAY 100135 essential for studies investigating stereoselective 5-HT1A receptor interactions, chiral recognition, and structure-activity relationships (SAR) of phenylpiperazine-based antagonists [4][5].

Application

Selection Property

Validation Focus

5-HT1A autoreceptor vs. postsynaptic function

Silent antagonist pharmacology

Microdialysis endpoint interpretation; autoreceptor-specific response

Behavioral pharmacology for anxiolytic research

Clean postsynaptic 5-HT1A blockade

Conflict-test and elevated plus-maze endpoint context; no intrinsic activity

Stereoselective pharmacology studies

Defined (S)-enantiomer identity

Enantiomer-attribution review; chiral recognition and SAR endpoints

• [1] Routledge C, Gurling J, Wright IK, Dourish CT. Neurochemical profile of the selective and silent 5-HT1A receptor antagonist WAY100135: an in vivo microdialysis study. Eur J Pharmacol. 1993 Aug 3;239(1-3):195-202. PMID: 8223894. View Source
• [2] Fletcher A, Cliffe IA, Dourish CT. Silent 5-HT1A receptor antagonists: utility as research tools and therapeutic agents. Trends Pharmacol Sci. 1993 Dec;14(12):41-8. PMID: 8122313. View Source
• [3] Bertin Bioreagent. (S)-WAY-100135 (hydrochloride) Technical Datasheet. Cat. No. 32851. Accessed 2026. View Source
• [4] Critchley DJ, Middlefell VC, Liddle CW, Foden ND, Dourish CT. Effects of the selective 5-HT1A receptor antagonist WAY100135 and its enantiomers on 8-OH-DPAT-induced hyperglycaemia in conscious rats. Eur J Pharmacol. 1994 Mar 11;254(1-2):133-9. PMID: 8206109. View Source
• [5] Rhodes KF, Dover G, Lattimer N. The antagonist actions of WAY 100135 and its enantiomers on 5-HT1A receptor-mediated hyperpolarization of the rat isolated superior cervical ganglion. Br J Pharmacol. 1993 Sep;110(1):213-7. PMID: 8220841. View Source